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Compound of Interest

Compound Name: 2-(1-Hydroxycyclobutyl)acetonitrile

CAS No.: 1289648-06-1

Cat. No.: B2988798

Get Quote

CAS Registry Number: 1289648-06-1 Document Type: Technical Handling & Safety Guide

Version: 1.0 | Status: Active[1]

CRITICAL DISAMBIGUATION NOTE: While often appearing in proximity to search results for

kinase inhibitors like Entrectinib (CAS 1108743-60-7), CAS 1289648-06-1 specifically refers to

the building block 2-(1-Hydroxycyclobutyl)acetonitrile.[1] This guide addresses the specific

handling, reactivity, and safety of this nitrile intermediate, widely used in the synthesis of

conformationally restricted spirocyclic amines and bioisosteres.

Part 1: Chemical Identity & Strategic Utility[1][2]
The "Why": Strategic Role in Drug Design
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In modern medicinal chemistry, this compound is not merely a solvent or generic reagent; it is a

strategic pharmacophore building block.

Bioisosterism: The cyclobutyl ring serves as a metabolic "blocker" and a lipophilic spacer. It

is often used to replace gem-dimethyl groups to alter the metabolic stability (t1/2) and reduce

the lipophilicity (LogD) of a drug candidate without changing the bond vectors significantly.[1]

Synthetic Utility: It is the direct precursor to 1-(2-aminoethyl)cyclobutan-1-ol (via reduction) or

spirocyclic lactones (via hydrolysis/cyclization).[1] These motifs are increasingly common in

JAK inhibitors and next-generation kinase inhibitors.[1]

Physiochemical Profile
Property Value Technical Implication

Chemical Name
2-(1-

Hydroxycyclobutyl)acetonitrile
IUPAC / Systematic

Molecular Formula C₆H₉NO
Low Molecular Weight

Fragment

Molecular Weight 111.14 g/mol
Fragment-based Drug

Discovery (FBDD) compatible

Physical State
Liquid (typically) or Low-

Melting Solid

Handling requires liquid

transfer protocols

Boiling Point ~240°C (Predicted)
High boiler; difficult to remove

by rotary evaporation

Solubility DMSO, Methanol, DCM Lipophilic organic solubility

pKa
~13 (Alcohol), ~25 (Alpha-

proton)

Alcohol is the primary acidic

site

Part 2: Hazard Identification & Toxicology (GHS)[1]
As a Senior Scientist, one must treat functionalized nitriles as potential cyanide donors until

proven otherwise, particularly under metabolic or extreme chemical stress.
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GHS Classification (derived from structural analogs)
Acute Toxicity (Oral/Dermal/Inhalation): Category 4 (Harmful).[1][2] Nitriles can metabolize to

release cyanide ions, though aliphatic nitriles are generally slower releasing than aromatic

ones.

Skin/Eye Irritation: Category 2.[1][2][3][4] The hydroxyl group combined with the nitrile

suggests mucous membrane irritation.

Specific Target Organ Toxicity (STOT): Potential CNS depression (characteristic of organic

nitriles).[1]

The "Hidden" Hazard: Dehydration
Mechanism: Under basic conditions or high heat,

-hydroxy nitriles can undergo dehydration to form

-unsaturated nitriles (Michael Acceptors).[1] Risk: Michael acceptors are potent alkylators of
DNA and proteins (glutathione depletion). Control: Maintain storage temperature <25°C and
avoid strong bases during non-reaction storage.

Part 3: Engineering Controls & Personal Protective
Equipment (PPE)[1]
The Barrier Logic
We do not rely on "carefulness"; we rely on engineered barriers.

Source (Hazard)

Transmission Path Receiver (Scientist)

CAS 1289648-06-1
(Nitrile/Alcohol)

Aerosol/VaporEvaporation

Dermal Contact

Spill

Inhalation

Blocked by
Fume Hood

Systemic Absorption

Blocked by
Nitrile Gloves (Double)
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Click to download full resolution via product page

Caption: Hierarchy of exposure pathways.[1] Blue lines indicate engineered control intervention

points.

Specific PPE Requirements[7][10]
Respiratory: Work must be performed in a certified chemical fume hood.[1] If working with

>10g outside a hood, a half-face respirator with organic vapor/acid gas cartridges (OV/AG) is

mandatory.[1]

Dermal: Double-gloving is standard.[1]

Inner: Nitrile (4 mil).

Outer: Nitrile (Extended cuff) or Neoprene.

Rationale: Nitriles can permeate thin latex/nitrile rapidly. The second layer provides the

"doffing time" buffer.

Ocular: Chemical splash goggles. Safety glasses are insufficient for liquid nitriles due to the

rapid systemic absorption risk via the tear ducts.

Part 4: Handling & Experimental Protocols
Stability & Storage[1]

Hygroscopicity: The hydroxyl group makes this compound hygroscopic.

Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C.

Incompatibility: Oxidizing agents, Strong Acids (hydrolysis risk), Strong Bases (dehydration

risk).[1]

Protocol: Safe Solubilization & Transfer
Standard Operating Procedure (SOP) for preparing a 100 mM Stock Solution.
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Equilibration: Allow the vial to reach room temperature before opening to prevent water

condensation (which ruins stoichiometry in water-sensitive downstream reactions like LAH

reductions).

Solvent Choice: Anhydrous THF or DMSO are preferred. Avoid protic solvents if using for

nucleophilic substitution immediately after.

Weighing:

Small Scale (<100 mg): Weigh inside a fume hood using an analytical balance with a draft

shield.

Large Scale (>1g): Use a powder containment hood or liquid transfer via syringe if the

compound is molten/liquid.

Decontamination: Wipe all threads of the vial with a Kimwipe soaked in acetone, then

dispose of the wipe in solid hazardous waste (do not leave on bench).

Reaction Workflow: Nitrile Reduction (Example)
The most common use of CAS 1289648-06-1 is reduction to the amine.[1]
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Start: CAS 1289648-06-1
(Nitrile)

Add Reducing Agent
(LiAlH4 or BH3-THF)

0°C, Inert Atm

Fieser Quench
(Critical Safety Step)

Exothermic H2 Release

Product: 1-(2-aminoethyl)cyclobutan-1-ol

Filtration & Workup

Click to download full resolution via product page

Caption: Standard reduction workflow. The "Quench" step is the highest safety risk due to

hydrogen evolution.

Part 5: Emergency Response
Spill Response

Evacuate: Clear the immediate area.

PPE Up: Don full PPE (including respirator if outside hood).

Contain: Use Chemizorb or vermiculite.[1] Do not use paper towels (increases surface area

for evaporation).

Deactivate: Treat the spill area with weak bleach solution (oxidizes traces of cyanide/nitrile)

only if safe and ventilation is adequate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b2988798/docs?utm_src=pdf-body-img#technical-monograph-2-1-hydroxycyclobutyl-acetonitrile
https://www.caymanchem.com/product/19476/entrectinib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2988798?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid (Nitrile Specific)[1]
Inhalation: Move to fresh air immediately. Oxygen if breathing is labored.[5]

Skin: Wash with soap and water for 15 minutes. Do not scrub (abrasion increases

absorption).

Cyanide Antidote: If signs of cyanide poisoning appear (confusion, gasping, cherry-red skin),

medical personnel should administer a cyanide antidote kit (Hydroxocobalamin) immediately.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Monograph: 2-(1-
Hydroxycyclobutyl)acetonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2988798/docs#technical-monograph-2-1-
hydroxycyclobutyl-acetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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